Cas no 208122-60-5 (3-(4-fluorophenoxy)-5-nitroaniline)

• Product Name: 3-(4-fluorophenoxy)-5-nitroaniline
• CAS No: 208122-60-5
• MF: C₁₂H₉FN₂O₃
• MW: 248.209866285324
• MDL: MFCD00731320
• CID: 3059418
• PubChem ID: 667928
• Update Time: 2025-05-20

3-(4-fluorophenoxy)-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-phenoxy)-5-nitro-phenylamine
• 3-(4-fluorophenoxy)-5-nitroaniline
• 3-(4-Fluorophenoxy)-5-nitrobenzenamine
• 208122-60-5
• AKOS000310135
• AKOS015922600
• [3-(4-fluorophenoxy)-5-nitrophenyl]amine
• Oprea1_543066
• IIA12260
• STK349657
• 3-(4-fluorophenoxy)-5-nitro-aniline
• CS-0240691
• SR-01000596998-1
• DTXSID401296723
• SR-01000596998
• BBL039977
• EN300-229698

• MDL： MFCD00731320
• Inchi： 1S/C12H9FN2O3/c13-8-1-3-11(4-2-8)18-12-6-9(14)5-10(7-12)15(16)17/h1-7H,14H2
• InChI Key： QOIWYTAGLVJORJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC(=CC(=C1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 248.05972032Da
• Monoisotopic Mass: 248.05972032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.1Ų

3-(4-fluorophenoxy)-5-nitroaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-fluorophenoxy)-5-nitroaniline

Introduction to 3-(4-Fluorophenoxy)-5-nitroaniline (CAS No. 208122-60-5)

3-(4-Fluorophenoxy)-5-nitroaniline (CAS No. 208122-60-5) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug development and materials science. The presence of a fluorine atom and a nitro group in its molecular structure imparts specific chemical properties that make it an intriguing subject for both academic and industrial investigations.

The molecular formula of 3-(4-fluorophenoxy)-5-nitroaniline is C₁₀H₈FN₃O₃, with a molecular weight of approximately 247.19 g/mol. The compound is a white to off-white solid at room temperature and is sparingly soluble in water but more soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in various chemical reactions and formulations.

In the realm of pharmaceutical research, 3-(4-fluorophenoxy)-5-nitroaniline has shown promise as an intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its role in the development of novel anti-inflammatory drugs and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a series of pyrazoline derivatives with potent anti-inflammatory activity. These derivatives were found to inhibit the production of pro-inflammatory cytokines, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 3-(4-fluorophenoxy)-5-nitroaniline has also been investigated for its use in materials science. The presence of the nitro group and fluorine atom imparts unique electronic properties that can be leveraged in the development of advanced materials. A recent study published in the Journal of Materials Chemistry B explored the use of this compound as a building block for constructing conductive polymers with enhanced stability and conductivity. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic route to 3-(4-fluorophenoxy)-5-nitroaniline involves several well-established chemical transformations. One common method involves the nitration of 3-amino-4-fluorophenol followed by an etherification reaction with 4-fluorophenol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions to reduce reaction times and improve efficiency.

Safety considerations are paramount when handling 3-(4-fluorophenoxy)-5-nitroaniline. While it is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to prevent exposure through inhalation or skin contact. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn at all times when working with this compound.

In conclusion, 3-(4-fluorophenoxy)-5-nitroaniline (CAS No. 208122-60-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new uses and optimizations for this compound, it is likely to play an increasingly important role in advancing various scientific fields.